2-[4-(Diethylamino)-2-methylbenzoyl]benzoic acid

• IUPAC Name: 2-[4-(diethylamino)-2-methylbenzoyl]benzoic acid
• InChI: InChI=1S/C19H21NO3/c1-4-20(5-2)14-10-11-15(13(3)12-14)18(21)16-8-6-7-9-17(16)19(22)23/h6-12H,4-5H2,1-3H3,(H,22,23)
• InChI Key: IZHHSJHVOYVIRH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)C(=O)C2=CC=CC=C2C(=O)O)C
• Molecular Formula: C19H21NO3
• DSSTOX Substance ID: DTXSID5068811
• Molecular Weight: 311.4 g/mol
• CAS No.: 52830-65-6

Description

“2-[4-(Diethylamino)-2-methylbenzoyl]benzoic acid” is a chemical compound. It has been found that this compound could synthesize a novel fluorescent matrix, a hybrid (CzR) of carbazole, i.e., 2-hydroxycarbazole and rhodamine according to acid-promoted Friedel-Crafts acylation procedure with 2-hydroxycarbazole.

Synthesis Analysis

The synthesis of “this compound” involves several steps. One method involves the use of 3-n, n-diethylaminophenol and phthalic anhydride, heated and stirred, warming up to 115 DEG C. After material solidification, toluene is added dropwise to scatter the material, and then the reaction proceeds.

Molecular Structure Analysis

The molecular formula of “this compound” is C24H31NO4. The molecular weight is 397.51.

Chemical Reactions Analysis

“this compound” can participate in various chemical reactions. For instance, it can synthesize a novel fluorescent matrix, a hybrid (CzR) of carbazole, i.e., 2-hydroxycarbazole and rhodamine according to acid-promoted Friedel-Crafts acylation procedure with 2-hydroxycarbazole.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include its molecular formula C24H31NO4 and molecular weight 397.51. It appears as a nearly white fine-grained powder.

Scientific Research Applications

Electrospray Mass Spectrometry and Fragmentation

2-[4-(Diethylamino)-2-methylbenzoyl]benzoic acid and its derivatives have been utilized in studies focusing on the electrospray mass spectrometry and fragmentation of N-linked carbohydrates. These derivatives aid in improving the electrospray ionization (ESI) efficiency and fragmentation patterns of glycans, which are crucial for detailed structural analysis in glycomics studies. The variations in derivatives impact the ionization and fragmentation behaviors, providing valuable insights for analytical applications in mass spectrometry D. Harvey, 2000.

Synthesis and Characterization

Environmental Health and Safety

The study of the hydrolysis of parabens by skin microsomes and cytosol from human and minipigs provides insights into the metabolic pathways of esters of 4-hydroxybenzoic acid, which are structurally related to this compound. Understanding the dermal absorption and metabolism of these compounds is essential for assessing their safety and potential health impacts upon exposure C. Jewell et al., 2007.

Photophysics and Photochemistry

Benzimidazole and benzothiazole conjugated Schiff base compounds, related to this compound, have been synthesized and studied for their photophysical properties. These studies explore the compounds' potential as fluorescent sensors for metal ions, demonstrating their applications in the development of new materials for sensing and imaging purposes G. Suman et al., 2019.

Biological Activity

Research on the synthesis and biological activity of novel N-(ferrocenylmethyl)benzene-carboxamide derivatives, which share structural features with this compound, highlights the potential of such compounds in medical and pharmaceutical applications. The cytotoxic effects of these compounds on breast cancer cell lines indicate their significance in drug development and therapeutic interventions Paula N. Kelly et al., 2007.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Similar compounds such as methyl red and diethylamino hydroxybenzoyl hexyl benzoate have been found to interact with fmn-dependent nadh-azoreductase 1 and UV-A radiation respectively

Mode of Action

It’s structurally similar to diethylamino hydroxybenzoyl hexyl benzoate, which is known to absorb uv-a radiation . This suggests that 2-(4-(Diethylamino)-2-methylbenzoyl)benzoic acid might also interact with UV radiation, but further studies are required to confirm this.

Biochemical Pathways

Benzoic acid derivatives have been found to be involved in various biochemical pathways

Pharmacokinetics

Similar compounds such as diethylamino hydroxybenzoyl hexyl benzoate have been found to have low percutaneous absorption . This suggests that 2-(4-(Diethylamino)-2-methylbenzoyl)benzoic acid might also have similar ADME properties, but further studies are required to confirm this.

Result of Action

Similar compounds such as diethylamino hydroxybenzoyl hexyl benzoate are known to attenuate the exposure of uv radiation on human skin . This suggests that 2-(4-(Diethylamino)-2-methylbenzoyl)benzoic acid might also have similar effects, but further studies are required to confirm this.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the compound’s stability can be affected by temperature, pH, and light exposure. In the case of 2-(4-(Diethylamino)-2-methylbenzoyl)benzoic acid, it’s known to decompose under certain conditions, releasing heat and gas . Therefore, it’s crucial to store and handle this compound properly to maintain its stability and efficacy.

Synthesis routes and methods I

Procedure details

A mixture of phthalic anhydride (60 g.), N,N-diethyl-m-toluidine (162.8 g.), aluminum chloride (120 g.) and chlorobenzene (360 ml.) was heated (75°-95° C.) during one and one-half hours, then diluted with water (200 ml., then more). More chlorobenzene (200 ml.) was added and the chlorobenzene layer was separated and steam distilled. Addition of sodium hydroxide solution (10%) to a solution of the residue in dilute sulfuric acid (20%, 250 ml.) afforded 2-(2-methyl-4-(diethylamino)benzoyl)benzoic acid (IV: Y2 =CH3, Y'4 =(CH3CH2)2N, Z4 =Z"5 =Z"6 =Z7 =H).

Synthesis routes and methods II

Procedure details

In a manner similar to that of part A of Example 1 condensation of phthalic anhydride (60 g.) and N,N-diethyl-m-toluidine (162.8 g.) in contact with aluminum chloride (120 g.) and with chlorobenzene (360 ml.) as diluent afforded 2-(2-methyl-4-(diethylamino)benzoyl)benzoic acid (IV: Y2 = CH3, Y'4 = (CH3CH2)2N, Z4 = Z"5 = Z"6 = Z7 = H).